Cas no 102879-52-7 (1H-Pyrrole-2,4-dicarboxaldehyde,1,3,5-trimethyl-)

• Product Name: 1H-Pyrrole-2,4-dicarboxaldehyde,1,3,5-trimethyl-
• CAS No: 102879-52-7
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 125338
• PubChem ID: 20510523
• Update Time: 2025-04-18

1H-Pyrrole-2,4-dicarboxaldehyde,1,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,4-dicarboxaldehyde,1,3,5-trimethyl-
• Pyrrole-2,4-dicarboxaldehyde, 1,3,5-trimethyl- (6CI)
• DTXSID401244396
• 1,3,5-Trimethyl-1H-pyrrole-2,4-dicarboxaldehyde
• SCHEMBL10975247
• 1,3,5-trimethylpyrrole-2,4-dicarbaldehyde
• 102879-52-7
• 1,3,5-Trimethyl-1H-pyrrole-2,4-dicarbaldehyde

• Inchi： 1S/C9H11NO2/c1-6-8(4-11)7(2)10(3)9(6)5-12/h4-5H,1-3H3
• InChI Key： DHRHPJZEESEPCU-UHFFFAOYSA-N
• SMILES： O=CC1=C(C)C(C=O)=C(C)N1C

Computed Properties

• Exact Mass: 165.079
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.1A^2
• XLogP3: 0.7